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Compound of Interest

Compound Name: Antibacterial agent 141

Cat. No.: B12394150 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information, frequently asked questions, and troubleshooting advice for optimizing the

concentration of MT-141 in in vivo studies.

Frequently Asked Questions (FAQs)
Q1: What is the proposed mechanism of action for MT-141?

A1: MT-141 is a synthetic peptide agonist that selectively binds to and activates Receptor-X

(RX), a G-protein coupled receptor. Activation of RX initiates a downstream signaling cascade,

primarily through the phosphorylation of Kinase A and subsequent modulation of transcription

factor activity. This pathway is implicated in regulating cell proliferation and apoptosis.
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Start:
No Efficacy Observed

Is dose ≥ 5 mg/kg?

Does PK profile show
Cmax > 5x EC50?

Yes

Action:
Increase dose to

5-10 mg/kg

No

PD marker (p-Kinase A)
confirmed in tissue?

Yes

Action:
Check formulation
stability & handling

No

Action:
Re-evaluate animal model
(Receptor-X expression)

No

Problem Likely Resolved

Yes
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1. Animal Acclimatization
(7 Days)

2. Tumor Cell Implantation

3. Tumor Growth to
100-150 mm³

4. Randomize into
Treatment Groups

5. Daily Dosing
(21 Days)

6. Monitor Tumor Volume
& Body Weight (2x/week)

7. Endpoint Analysis:
Tumor Weight & PD Markers
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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